Einecs 257-119-8
Overview
Description
. This inventory was created to identify and regulate chemical substances that were already in commercial use during that period.
Preparation Methods
The preparation methods for Einecs 257-119-8 involve various synthetic routes and reaction conditions. These methods are designed to ensure the efficient and safe production of the compound. Industrial production methods typically involve large-scale chemical synthesis processes that are optimized for yield and purity .
Chemical Reactions Analysis
Einecs 257-119-8 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions vary depending on the desired outcome. Major products formed from these reactions include various derivatives and by-products that can be further utilized in different applications .
Scientific Research Applications
Einecs 257-119-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions and synthesis processes. In biology, it may be used in studies related to cellular processes and biochemical pathways. In medicine, it could be involved in the development of pharmaceuticals and therapeutic agents. Industrial applications include its use in manufacturing processes and the production of various chemical products .
Mechanism of Action
The mechanism of action of Einecs 257-119-8 involves its interaction with specific molecular targets and pathways. This interaction can lead to various biochemical effects, depending on the context in which the compound is used. The molecular targets and pathways involved are typically specific to the compound’s structure and chemical properties .
Comparison with Similar Compounds
Einecs 257-119-8 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or properties. The comparison can help identify the specific advantages and applications of this compound over other compounds .
Properties
CAS No. |
51300-04-0 |
|---|---|
Molecular Formula |
C17H23NO3 |
Molecular Weight |
289.4 g/mol |
IUPAC Name |
(3S,11bS)-3-ethyl-9,10-dimethoxy-1,3,4,6,7,11b-hexahydrobenzo[a]quinolizin-2-one |
InChI |
InChI=1S/C17H23NO3/c1-4-11-10-18-6-5-12-7-16(20-2)17(21-3)8-13(12)14(18)9-15(11)19/h7-8,11,14H,4-6,9-10H2,1-3H3/t11-,14-/m0/s1 |
InChI Key |
BOBCQOOZINHVMK-FZMZJTMJSA-N |
Isomeric SMILES |
CC[C@H]1CN2CCC3=CC(=C(C=C3[C@@H]2CC1=O)OC)OC |
Canonical SMILES |
CCC1CN2CCC3=CC(=C(C=C3C2CC1=O)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
